1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile

• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol
• IUPAC Name: 1-[3-(dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile
• InChI: InChI=1S/C12H22N2O/c1-14(2)9-11(15)8-12(10-13)6-4-3-5-7-12/h11,15H,3-9H2,1-2H3
• InChI Key: DRFNEXQVJJCXFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(CC1(CCCCC1)C#N)O

Description

1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile is a cyclohexane-based carbonitrile derivative featuring a dimethylamino-hydroxypropyl substituent. Its structural backbone—comprising a cyclohexane ring, hydroxyl group, and tertiary amine—confers unique physicochemical properties, including moderate polarity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile typically involves the reaction of cyclohexanone with dimethylamine and formaldehyde, followed by the addition of a cyanide source. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sodium or potassium cyanide. The reaction is carried out under controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to maintain consistent reaction conditions. The use of automated systems ensures high yield and purity of the final product. The process may also include purification steps such as recrystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carbonitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The dimethylamino group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like halides or amines in the presence of a base.

Major Products Formed

Oxidation: Formation of 1-[3-(Dimethylamino)-2-oxopropyl]cyclohexane-1-carbonitrile.

Reduction: Formation of 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile involves its interaction with specific molecular targets. The dimethylamino group can interact with receptors or enzymes, altering their activity. The hydroxypropyl group may enhance the compound’s solubility and bioavailability, facilitating its interaction with biological targets. The carbonitrile group can participate in various chemical reactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Key Features :

• Substituents: Thiourea group, perfluorophenyl ring, and dimethylamino-cyclohexyl moiety.
• Molecular Weight : 367.38 g/mol vs. ~196 g/mol for the target compound.
• Applications: The perfluorophenyl group enhances lipophilicity and electron-withdrawing effects, making it suitable for catalysis or as a ligand in organometallic reactions. The thiourea group facilitates hydrogen bonding, unlike the nitrile group in the target compound.
• Commercial Availability : Priced at ¥24,600 per 100 mg (Daicel), indicating high synthesis complexity compared to simpler carbonitriles .

Methylamino Derivative: 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile

Key Features :

• Substituents: Methylamino group replaces dimethylamino, altering basicity and steric bulk.
• Molecular Weight : 196.29 g/mol (C11H20N2O).
• Purity & Stability: Discontinued commercial status (Biosynth) suggests challenges in synthesis or stability. Lower steric hindrance from methylamino vs. dimethylamino may reduce receptor selectivity.
• Functional Implications : The hydroxyl group’s position (2-hydroxy vs. 3-hydroxy in the target compound) may affect solubility and intramolecular hydrogen bonding .

Bis-Carbonitrile Analog: 1-({2-[(1-Cyanocyclohexyl)amino]ethyl}amino)cyclohexanecarbonitrile

Key Features :

• Substituents: Dual carbonitrile groups and ethylamino linker.
• Molecular Weight : Higher (~250–300 g/mol range) due to additional nitrile and ethyl groups.
• This contrasts with the single nitrile in the target compound, which may limit such interactions .

Comparative Data Table

Property	Target Compound	Thiourea Analog	Methylamino Derivative	Bis-Carbonitrile
Molecular Formula	C12H21N2O	C15H18F5N3S	C11H20N2O	C14H22N4
Molecular Weight (g/mol)	~210 (estimated)	367.38	196.29	~260 (estimated)
Key Functional Groups	Nitrile, dimethylamino, hydroxyl	Thiourea, perfluorophenyl	Nitrile, methylamino, hydroxyl	Dual nitriles, ethylamino
Commercial Status	Not listed	Available (Daicel)	Discontinued (Biosynth)	Available (HXCHEM)
Potential Applications	Enzyme/receptor modulation	Catalysis, ligand synthesis	Research intermediate	Covalent inhibitor design

Research Findings and Implications

• Electrophilicity : The nitrile group’s reactivity is lower than that of thiourea or bis-carbonitrile analogs, suggesting milder interactions with nucleophilic residues (e.g., cysteine thiols) .
• Hydrophilicity : The hydroxyl group enhances water solubility compared to perfluorophenyl-containing analogs, which may improve bioavailability .

Biological Activity

1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile, commonly known by its CAS number 1880682-25-6, is a chemical compound with potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{12}$H$_{22}$N$_2$O
• Molecular Weight : 210.32 g/mol
• Structural Representation : The compound features a cyclohexane ring substituted with a carbonitrile group and a dimethylamino-hydroxypropyl moiety.

Research indicates that compounds similar to 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile may interact with various biological targets, including:

• G Protein-Coupled Receptors (GPCRs) : These receptors play crucial roles in signal transduction and are common targets for drug discovery. The compound may act as an allosteric modulator, influencing receptor activity without directly competing with the endogenous ligand .
• Serotonergic System : Similar compounds have shown activity on serotonin receptors, suggesting potential antidepressant effects. For instance, modulation of the serotonin transporter (SERT) and various serotonin receptor subtypes could enhance mood and cognitive function .

In Vitro Studies

In vitro studies have demonstrated that 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile exhibits significant activity against specific cellular targets. For example:

• Cell Proliferation Assays : The compound has been tested for its ability to inhibit cell proliferation in cancer cell lines, showing promising results in reducing viability in certain types of tumors.

Case Studies

• Antidepressant Activity : A study focused on the serotonergic properties of similar compounds indicated that they can enhance neurotransmission in brain regions associated with mood regulation. This suggests that 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile might possess antidepressant-like effects through its action on serotonin pathways .
• Anti-inflammatory Effects : Research into related compounds has shown potential anti-inflammatory properties, which could be relevant for conditions like arthritis or neuroinflammation. The modulation of inflammatory pathways via GPCRs is a key area of interest .

Data Summary Table

Property/Activity	Findings
Molecular Formula	C$_{12}$H$_{22}$N$_2$O
Molecular Weight	210.32 g/mol
Mechanism of Action	Allosteric modulation of GPCRs
Potential Uses	Antidepressant, anti-inflammatory
In Vitro Activity	Inhibition of cancer cell proliferation
Serotonergic Activity	Modulation of SERT and serotonin receptors

Future Directions

Further research is necessary to fully elucidate the biological activity of 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclohexane-1-carbonitrile. Key areas for exploration include:

• Clinical Trials : Conducting clinical trials to assess efficacy and safety in humans.
• Mechanistic Studies : Investigating the detailed mechanisms by which this compound interacts with various receptors and pathways.
• Structure-Activity Relationship (SAR) : Analyzing how modifications to the chemical structure affect biological activity, which could lead to the development of more potent derivatives.